Aluminum Fumarate MOF: A Comprehensive Technical Guide for Researchers and Drug Development Professionals
Aluminum Fumarate MOF: A Comprehensive Technical Guide for Researchers and Drug Development Professionals
An In-depth Review of the Physicochemical Properties, Synthesis, and Biomedical Applications of a Promising Metal-Organic Framework
Aluminum fumarate (B1241708), a highly stable and biocompatible metal-organic framework (MOF), has emerged as a frontrunner in the field of drug delivery and other biomedical applications. Its robust structure, high porosity, and the use of non-toxic building blocks make it an ideal candidate for carrying therapeutic payloads. This technical guide provides a detailed overview of the core properties of aluminum fumarate MOF, complete with quantitative data, experimental protocols, and visualizations to aid researchers and scientists in the pharmaceutical and materials science fields.
Core Properties of Aluminum Fumarate MOF
Aluminum fumarate, also known by its commercial name Basolite® A520, is a microporous material composed of aluminum ions and fumaric acid as the organic linker.[1] This combination results in a rigid and exceptionally stable framework, even in the presence of water, which is a critical attribute for its use in biological systems.[1]
Structural and Porosity Characteristics
The structure of aluminum fumarate consists of chains of corner-sharing AlO₆ octahedra interconnected by fumarate linkers. This arrangement creates one-dimensional, rhombus-shaped channels.[2] The material's high porosity is a key feature, providing a large internal volume for the encapsulation of guest molecules, such as drugs.
| Property | Value | References |
| BET Surface Area | 726 - 1272 m²/g | [3][4] |
| Pore Volume | ~0.33 - 0.38 cm³/g | [3][5] |
| Pore Size | ~5.7 x 6.0 Å | [1] |
Stability Profile
One of the most significant advantages of aluminum fumarate MOF is its exceptional thermal and hydrothermal stability. It remains crystalline and structurally intact at high temperatures and in aqueous environments, a crucial factor for both storage and in vivo applications.
| Stability Type | Condition | Observation | References |
| Thermal Stability | Up to 350-400 °C | Stable, with decomposition occurring above this range. | [5] |
| Hydrothermal Stability | In water/humid environments | High stability, making it suitable for biological applications. | [1] |
Synthesis of Aluminum Fumarate MOF
Various methods have been developed for the synthesis of aluminum fumarate MOF, including conventional solvothermal and more environmentally friendly "green" synthesis routes. The choice of synthesis method can influence the material's properties, such as crystallinity and surface area.
Green Synthesis Protocol
A commonly employed eco-friendly synthesis involves the use of water as a solvent, avoiding hazardous organic solvents like dimethylformamide (DMF).
Experimental Workflow for Green Synthesis
Detailed Methodology:
-
Solution 1 Preparation: Dissolve sodium hydroxide (B78521) and fumaric acid in deionized water.
-
Solution 2 Preparation: Dissolve aluminum sulfate octadecahydrate in deionized water at 60 °C.
-
Reaction: Slowly add Solution 1 to Solution 2 over 30 minutes while stirring. Continue stirring the mixture at 60 °C for 2 hours.
-
Purification: The resulting white precipitate is collected by centrifugation. The product is then washed multiple times with deionized water to remove any unreacted precursors.
-
Activation: The purified product is dried in a vacuum oven overnight at 80 °C to remove residual water and activate the MOF for use.
Drug Delivery Applications
The high surface area, tunable pore size, and biocompatibility of aluminum fumarate MOF make it an excellent candidate for drug delivery systems. It has been investigated for the encapsulation and controlled release of various therapeutic agents, most notably curcumin (B1669340) and doxorubicin (B1662922).
Curcumin Delivery
Curcumin, a natural compound with antioxidant and anti-inflammatory properties, suffers from poor bioavailability. Encapsulation within aluminum fumarate MOF has been shown to significantly enhance its stability.[2][6]
-
Loading Method: A wet impregnation technique is typically used, where the MOF is soaked in a solution of curcumin in a suitable solvent like methanol.[6]
-
Loading Efficiency: Loading efficiencies as high as 66.87% have been reported.
-
Enhanced Stability: Encapsulation within the MOF structure protects curcumin from degradation, with one study showing that only 16% of the encapsulated curcumin degraded after 10 days, compared to 58.9% of free curcumin degrading in just 3 days.[2]
Doxorubicin Delivery
Doxorubicin (DOX) is a potent chemotherapy drug. The use of aluminum fumarate MOF as a carrier aims to improve its targeted delivery and reduce side effects.
-
Loading Efficiency: A study on a green composite of aluminum fumarate MOF reported a doxorubicin payload efficiency of approximately 46%.[7]
-
pH-Responsive Release: The release of doxorubicin from MOFs is often pH-dependent, with a more sustained release observed at the acidic pH values characteristic of tumor microenvironments.[7]
Table of Drug Loading and Release Properties
| Drug | Loading Method | Loading Capacity | Release Profile | References |
| Curcumin | Wet Impregnation | Up to 66.87% loading efficiency | Enhanced stability, release not extensively detailed | |
| Doxorubicin | Impregnation | ~46% payload efficiency in a composite | Sustained release at acidic pH | [7] |
| Norfloxacin | Impregnation (in a similar Fe-based MOF) | ~20 wt% | Sustained release | [7] |
Experimental Protocol for Drug Loading (Wet Impregnation)
-
Activation of MOF: The synthesized aluminum fumarate MOF is activated by heating under vacuum to remove any guest molecules from the pores.
-
Drug Solution Preparation: A solution of the desired drug is prepared in a suitable solvent at a specific concentration.
-
Impregnation: The activated MOF is added to the drug solution and the mixture is stirred for a predetermined period (e.g., 24-48 hours) to allow the drug molecules to diffuse into the pores of the MOF.
-
Purification: The drug-loaded MOF is then collected by centrifugation and washed with fresh solvent to remove any drug molecules adsorbed on the external surface.
-
Drying: The final product is dried under vacuum.
Experimental Protocol for In Vitro Drug Release Study
-
Sample Preparation: A known amount of the drug-loaded MOF is dispersed in a release medium (e.g., phosphate-buffered saline, PBS) at a specific pH (e.g., pH 7.4 to simulate physiological conditions and pH 5.5 to simulate the tumor microenvironment).
-
Incubation: The dispersion is incubated at a constant temperature (e.g., 37 °C) with continuous stirring.
-
Sampling: At predetermined time intervals, an aliquot of the release medium is withdrawn and replaced with an equal volume of fresh medium.
-
Quantification: The concentration of the released drug in the collected aliquots is determined using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).
-
Data Analysis: The cumulative percentage of drug released is plotted against time to obtain the release profile.
Biocompatibility and Cellular Interactions
For any material to be used in drug delivery, its interaction with biological systems is of paramount importance. Aluminum fumarate MOF is generally considered to have low cytotoxicity due to its composition of biologically benign components.
Cellular Uptake
The cellular uptake of nano-sized MOFs, including aluminum fumarate, is an energy-dependent process that primarily occurs through endocytosis.[8] The exact pathway can be influenced by the particle size, shape, and surface chemistry of the MOF. The main endocytic pathways for nanoparticles include clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.
Cellular Uptake and Drug Release Pathway
Cytotoxicity
Studies have shown that aluminum fumarate MOF exhibits insignificant cytotoxicity.[7] Cell viability assays, such as the MTT assay, have demonstrated that even at relatively high concentrations, the MOF does not significantly impact cell survival.[7] This low toxicity is a major advantage for its use in biomedical applications.
Future Perspectives
Aluminum fumarate MOF holds immense promise for the future of drug delivery and other biomedical applications. Future research will likely focus on:
-
Surface Functionalization: Modifying the surface of the MOF with targeting ligands (e.g., antibodies, peptides) to achieve site-specific drug delivery.
-
Multi-drug Delivery: Encapsulating multiple drugs with different therapeutic actions for combination therapy.
-
Stimuli-Responsive Systems: Designing MOFs that release their cargo in response to specific internal or external stimuli, such as light or magnetic fields.
-
In Vivo Studies: More extensive in vivo studies are needed to fully understand the pharmacokinetics, biodistribution, and efficacy of aluminum fumarate MOF-based drug delivery systems.
References
- 1. Synthesis of Aluminum-Based Metal–Organic Framework (MOF)-Derived Carbon Nanomaterials and Their Water Adsorption Isotherm - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Curcumin Encapsulation in Aluminum Fumarate Metal–Organic Frameworks for Enhanced Stability and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 3. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. mdpi.com [mdpi.com]
- 7. researchgate.net [researchgate.net]
- 8. The uptake of metal–organic frameworks: a journey into the cell - PMC [pmc.ncbi.nlm.nih.gov]
